2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile

• IUPAC Name: 2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile
• InChI: InChI=1S/C17H9FN2O2/c18-10-4-3-5-11(8-10)20-14(9-19)15-16(21)12-6-1-2-7-13(12)17(15)22/h1-8,20H
• InChI Key: AACCMNYMHOOHJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(C#N)NC3=CC(=CC=C3)F)C2=O
• Molecular Formula: C17H9FN2O2
• Molecular Weight: 292.26 g/mol

Description

2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile is a synthetic organic compound that features a unique structure combining an indene moiety with a fluoroaniline group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the indene moiety: This can be achieved through cyclization reactions involving suitable precursors.

Introduction of the fluoroaniline group: This step may involve nucleophilic substitution reactions where a fluoroaniline derivative is introduced to the indene structure.

Formation of the acetonitrile group: This can be done through cyanation reactions using reagents like sodium cyanide or potassium cyanide under controlled conditions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the synthetic route to maximize yield and purity. This may include the use of catalysts, high-throughput screening of reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluoroaniline group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that influence cellular processes such as signal transduction, gene expression, or metabolic activity.

Comparison with Similar Compounds

Similar Compounds

• 2-(1,3-dioxoinden-2-ylidene)-2-(3-chloroanilino)acetonitrile
• 2-(1,3-dioxoinden-2-ylidene)-2-(3-bromoanilino)acetonitrile
• 2-(1,3-dioxoinden-2-ylidene)-2-(3-methoxyanilino)acetonitrile

Uniqueness

2-(1,3-dioxoinden-2-ylidene)-2-(3-fluoroanilino)acetonitrile is unique due to the presence of the fluoroaniline group, which can impart distinct electronic and steric properties. This can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable compound for research and development.